Cas no 954599-72-5 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 954599-72-5
• MF: C₂₀H₂₇FN₂O₃S₂
• MW: 426.568386316299
• CID: 6180102
• PubChem ID: 16933292
• Update Time: 2025-06-18

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide
• AKOS024646422
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-4-ethoxy-3-fluorobenzenesulfonamide
• F2393-0580
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide
• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-4-ethoxy-3-fluorobenzenesulfonamide
• 954599-72-5

• Inchi： 1S/C20H27FN2O3S2/c1-2-26-20-8-7-17(13-18(20)21)28(24,25)22-14-19(16-9-12-27-15-16)23-10-5-3-4-6-11-23/h7-9,12-13,15,19,22H,2-6,10-11,14H2,1H3
• InChI Key： VXPIVEMCBLGUCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCC(C1=CSC=C1)N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 426.14471324g/mol
• Monoisotopic Mass: 426.14471324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.3Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide

N-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS No. 954599-72-5): A Comprehensive Overview

N-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS No. 954599-72-5) is a complex organic compound with a unique molecular structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound, often referred to by its systematic name, is a member of the sulfonamide class of compounds, which are known for their diverse biological activities and therapeutic potential.

The molecular formula of N-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide is C₂₃H₂₆FNO₄S, and it has a molecular weight of approximately 447.53 g/mol. The compound features a thiophene ring, an azepane ring, and a fluorinated benzene ring, which contribute to its unique chemical properties and biological activities.

In recent years, there has been significant interest in the development of sulfonamide derivatives for various therapeutic applications. N-2-(Azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide has been studied for its potential as an anti-inflammatory agent, an anticonvulsant, and a modulator of ion channels. These properties make it a promising candidate for the treatment of neurological disorders, inflammatory conditions, and other diseases.

One of the key areas of research involving N-2-(Azepan-1-yl)-2-(thiophen-3-y l)ethyl -4 -ethoxy -3 -fluorobenzene -1 -sulfonamide is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in the inflammatory response.

Beyond its anti-inflammatory properties, N -2 -(Azepan -1 -yl ) -2 -(thiophen -3 -yl )ethyl -4 -ethoxy -3 -fluorobenzene -1 -sulfonamide has also been investigated for its anticonvulsant effects. Preclinical studies in animal models have demonstrated that this compound can significantly reduce seizure activity in models of epilepsy. The mechanism behind this effect is thought to involve the modulation of GABAergic neurotransmission, which is critical for maintaining neuronal excitability balance in the brain.

In addition to its therapeutic potential, N -2 -(Azepan -1 -yl ) -2 -(thiophen -3 -yl )ethyl -4 -ethoxy -3 -fluorobenzene -1 -sulfonamide has also been studied for its ability to modulate ion channels. Specifically, it has been shown to interact with potassium channels, which are important for regulating cellular excitability and maintaining homeostasis in various tissues. This property makes it a valuable tool for researchers studying ion channel function and dysfunction in diseases such as cardiac arrhythmias and neuropathic pain.

The synthesis of N -2 -(Azepan -1 -yl ) -2 -(thiophen -3 -yl )ethyl -4 -ethoxy -3 -fluorobenzene -1-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the thiophene ring followed by the introduction of the azepane ring and the fluorinated benzene ring. The final step involves the attachment of the sulfonamide group through a nucleophilic substitution reaction.

The physical properties of N – 2 – (Azepan – 1 – yl) – 2 – (thiophen – 3 – yl)ethyl – 4 – ethoxy – 3 – fluorobenzene – 1 – sulfonamide include a melting point ranging from 150°C to 160°C and good solubility in organic solvents such as dimethyl sulfoxide (DMSO). These properties make it suitable for use in various formulations and delivery systems.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for N – 2 – (Azepan – 1 – yl) – 2 – (thiophen – 3 – yl)ethyl – 4 – ethoxy – 3 – fluorobenzene – 1 – sulfonamide are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential through structure-based drug design approaches. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, N–2–(Azepan–1–yl)–2–(thiophen–3–yl)ethyl–4–ethoxy–3–fluorobenzene–1–sulfonamide (CAS No. 954599–72–5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an exciting subject for further research and development in the pharmaceutical industry.